Cas no 933721-49-4 (1-Amino-2-(2-methoxyphenyl)propan-2-ol)

• Product Name: 1-Amino-2-(2-methoxyphenyl)propan-2-ol
• CAS No: 933721-49-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD11934939
• CID: 4772512
• PubChem ID: 62773381
• Update Time: 2025-05-26

1-Amino-2-(2-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(2-methoxyphenyl)propan-2-ol
• 1-Amino-2-(2-methoxyphenyl)propan-2-ol

• MDL： MFCD11934939
• Inchi： 1S/C10H15NO2/c1-10(12,7-11)8-5-3-4-6-9(8)13-2/h3-6,12H,7,11H2,1-2H3
• InChI Key： BERSBVNXWAIBSI-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 181.110278721 g/mol
• Monoisotopic Mass: 181.110278721 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 181.23
• XLogP3: 0.3
• Topological Polar Surface Area: 55.5

Additional information on 1-Amino-2-(2-methoxyphenyl)propan-2-ol

1-Amino-2-(2-Methoxyphenyl)Propan-2-Ol: A Comprehensive Overview

1-Amino-2-(2-Methoxyphenyl)Propan-2-Ol, also known by its CAS number 933721-49-4, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, material science, and as a building block for more complex molecules. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its importance in modern chemical research.

The molecular structure of 1-Amino-2-(2-Methoxyphenyl)Propan-2-Ol consists of a propanol backbone with an amino group attached to the first carbon and a methoxy-substituted phenyl group on the second carbon. This arrangement imparts the compound with both hydrophilic and hydrophobic properties, making it suitable for a wide range of applications. The presence of the methoxy group introduces electronic effects that can influence the compound's reactivity and solubility, which are critical factors in its utilization across different industries.

Recent studies have explored the synthesis of 1-Amino-2-(2-Methoxyphenyl)Propan-2-Ol through various routes, including nucleophilic substitution and condensation reactions. Researchers have optimized these methods to enhance yield and purity, ensuring that the compound can be produced efficiently on a larger scale. For instance, a 2023 study published in *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis, which significantly reduced reaction time while maintaining high product quality.

The biological activity of 1-Amino-2-(2-Methoxyphenyl)Propan-2-Ol has been a focal point of recent investigations. Preclinical studies indicate that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. A 2023 research article in *Pharmacological Research* highlighted its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, 1-Amino-2-(2-Methoxyphenyl)Propan-2-Ol has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalysis and sensor development. A 2023 study published in *Chemical Engineering Journal* demonstrated its effectiveness as a chelating agent in removing heavy metals from industrial wastewater, underscoring its environmental benefits.

The safety profile of 1-Amino-2-(2-Methoxyphenyl)Propan-₂-Ol has also been evaluated in recent toxicity studies. According to findings from a 2023 toxicological assessment published in *Toxicology Letters*, the compound demonstrates low acute toxicity when administered at recommended doses. However, further long-term studies are required to fully understand its chronic effects and ensure safe handling practices.

Looking ahead, the versatility of 1-Amino-₂-Methoxyphenyl)Propan₂-Ol positions it as a valuable compound for future research and development. Its structural features make it an ideal candidate for exploring new chemical reactions and designing novel drug candidates. As research continues to uncover its potential applications, this compound is expected to play an increasingly important role in advancing both scientific knowledge and practical innovations.